Cas no 117299-62-4 (4-Chloro-2-ethylthieno[3,2-d]pyrimidine)
117299-62-4 structure
Product Name:4-Chloro-2-ethylthieno[3,2-d]pyrimidine
CAS No:117299-62-4
MF:C8H7ClN2S
MW:198.672579050064
CID:1082168
PubChem ID:10703140
Update Time:2025-04-20
4-Chloro-2-ethylthieno[3,2-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-2-ethylthieno[3,2-d]pyrimidine
- MMMNKOCOCDWGIE-UHFFFAOYSA-N
- 117299-62-4
- DA-20284
- SCHEMBL4715461
-
- Inchi: 1S/C8H7ClN2S/c1-2-6-10-5-3-4-12-7(5)8(9)11-6/h3-4H,2H2,1H3
- InChI Key: MMMNKOCOCDWGIE-UHFFFAOYSA-N
- SMILES: ClC1C2=C(C=CS2)N=C(CC)N=1
Computed Properties
- Exact Mass: 198.0018471g/mol
- Monoisotopic Mass: 198.0018471g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 54Ų
4-Chloro-2-ethylthieno[3,2-d]pyrimidine Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
117299-62-4 (4-Chloro-2-ethylthieno[3,2-d]pyrimidine) Related Products
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